Cas no 1784651-40-6 (N-[(4-bromo-3,5-dimethoxyphenyl)methyl]hydroxylamine)

• Product Name: N-[(4-bromo-3,5-dimethoxyphenyl)methyl]hydroxylamine
• CAS No: 1784651-40-6
• MF: C₉H₁₂BrNO₃
• MW: 262.100481987
• CID: 5851897
• PubChem ID: 84806930
• Update Time: 2025-05-26

N-[(4-bromo-3,5-dimethoxyphenyl)methyl]hydroxylamine Chemical and Physical Properties

Names and Identifiers

• 1784651-40-6
• EN300-1926151
• N-[(4-bromo-3,5-dimethoxyphenyl)methyl]hydroxylamine

• Inchi： 1S/C9H12BrNO3/c1-13-7-3-6(5-11-12)4-8(14-2)9(7)10/h3-4,11-12H,5H2,1-2H3
• InChI Key： IWJRLLYANHWRPR-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1OC)CNO)OC

Computed Properties

• Exact Mass: 261.00006g/mol
• Monoisotopic Mass: 261.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.7Ų

Additional information on N-[(4-bromo-3,5-dimethoxyphenyl)methyl]hydroxylamine

N-[(4-bromo-3,5-dimethoxyphenyl)methyl]hydroxylamine and Its Significance in Modern Chemical Research

N-[(4-bromo-3,5-dimethoxyphenyl)methyl]hydroxylamine, with the CAS number 1784651-40-6, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable tool in the development of novel therapeutic agents. The presence of both bromine and methoxy substituents on the aromatic ring, along with the hydroxylamine functional group, contributes to its diverse reactivity and potential applications.

The molecular structure of N-[(4-bromo-3,5-dimethoxyphenyl)methyl]hydroxylamine is characterized by a phenyl ring substituted with bromine at the 4-position and methoxy groups at the 3- and 5-positions. This specific arrangement of substituents enhances its interaction with biological targets, making it a promising candidate for further investigation. The hydroxylamine moiety is particularly interesting as it can participate in various chemical reactions, including nucleophilic additions and redox processes, which are crucial for drug discovery and development.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing hydroxylamine groups. These compounds have shown promise in various therapeutic areas, including cancer treatment, inflammation modulation, and neurodegenerative disease management. The unique electronic properties of the aromatic ring in N-[(4-bromo-3,5-dimethoxyphenyl)methyl]hydroxylamine make it an ideal candidate for designing molecules that can selectively interact with biological targets.

One of the most compelling aspects of this compound is its ability to serve as a precursor for more complex molecules. By leveraging its reactive sites, researchers can design derivatives that exhibit enhanced potency and selectivity. For instance, the bromine substituent can be used for further functionalization via cross-coupling reactions, while the hydroxylamine group can be modified to introduce additional pharmacophores. This flexibility makes N-[(4-bromo-3,5-dimethoxyphenyl)methyl]hydroxylamine a versatile building block in synthetic chemistry.

Recent studies have highlighted the importance of understanding the structural features that contribute to the biological activity of hydroxylamine-containing compounds. The work of several research groups has demonstrated that the orientation and electronic properties of these molecules play a critical role in their interaction with biological targets. For example, computational studies have shown that the presence of electron-withdrawing groups like bromine can enhance binding affinity by stabilizing negative charges on the hydroxylamine moiety.

The synthesis of N-[(4-bromo-3,5-dimethoxyphenyl)methyl]hydroxylamine presents an interesting challenge due to the need to carefully control reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and controlled oxidation processes, have been employed to achieve high yields and purity. These methods are essential for ensuring that the final product is suitable for further biological evaluation.

In addition to its synthetic utility, N-[(4-bromo-3,5-dimethoxyphenyl)methyl]hydroxylamine has shown promise in preclinical studies as a potential therapeutic agent. Initial experiments have revealed that it can modulate key signaling pathways involved in disease progression. For instance, researchers have observed that this compound can inhibit the activity of enzymes implicated in cancer cell proliferation and survival. These findings suggest that it may have therapeutic potential in oncology applications.

The development of new drug candidates often involves a multi-step process that requires careful optimization of both chemical structure and pharmacological properties. N-[(4-bromo-3,5-dimethoxyphenyl)methyl]hydroxylamine serves as an excellent starting point for this process due to its well-defined structure and reactivity. By systematically modifying its functional groups and exploring different derivatives, researchers can identify compounds with improved efficacy and reduced toxicity.

The role of computational chemistry in drug discovery has become increasingly important in recent years. Molecular modeling techniques allow researchers to predict how different compounds will interact with biological targets before conducting expensive wet-lab experiments. N-[(4-bromo-3,5-dimethoxyphenyl)methyl]hydroxylamine has been used as a model compound in several computational studies to understand how structural features influence binding affinity and selectivity.

As our understanding of biological systems continues to grow, so does the demand for innovative tools to study these systems at a molecular level. Compounds like N-[(4-bromo-3,5-dimethoxyphenyl)methyl]hydroxylamine provide researchers with a powerful means to explore new therapeutic strategies. Their unique combination of structural features makes them valuable tools for both synthetic chemistry and pharmacological research.

In conclusion, N-[(4-bromo-3,5-dimethoxyphenyl)methyl]hydroxylamine (CAS number 1784651-40-6) is a compound with significant potential in modern chemical research. Its versatile structure and reactivity make it an ideal candidate for designing novel therapeutic agents. By leveraging advanced synthetic techniques and computational methods, researchers can harness its full potential to develop new treatments for various diseases.